Cas no 62595-96-4 (2H-Azepin-2-one, 4-butylhexahydro-)

• Product Name: 2H-Azepin-2-one, 4-butylhexahydro-
• CAS No: 62595-96-4
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 1638685
• Update Time: 2024-09-11

2H-Azepin-2-one, 4-butylhexahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one, 4-butylhexahydro-

• Inchi： 1S/C10H19NO/c1-2-3-5-9-6-4-7-11-10(12)8-9/h9H,2-8H2,1H3,(H,11,12)
• InChI Key： IXZANBUFVPCTNY-UHFFFAOYSA-N
• SMILES： N1CCCC(CCCC)CC1=O

Computed Properties

• Exact Mass: 169.14677

Experimental Properties

• Density: 0.903±0.06 g/cm3(Predicted)
• Boiling Point: 118-119 °C(Press: 0.8 Torr)
• PSA: 29.1
• pka: 16.63±0.40(Predicted)